Cas no 439931-16-5 (7-Chloro-1H-pyrido[2,3-b][1,4]thiazin-2(3H)-one)

• Product Name: 7-Chloro-1H-pyrido[2,3-b][1,4]thiazin-2(3H)-one
• CAS No: 439931-16-5
• MF: C₇H₅ClN₂OS
• MW: 200.645398855209
• CID: 4714297
• Update Time: 2025-07-18

7-Chloro-1H-pyrido[2,3-b][1,4]thiazin-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-1H-pyrido[2,3-b][1,4]thiazin-2(3H)-one
• NJJQEKMLTOWDLZ-UHFFFAOYSA-N
• 7-chloro-1H-pyrido-[2,3-b][1,4]thiazin-2(3H)-one

• Inchi： 1S/C7H5ClN2OS/c8-4-1-5-7(9-2-4)12-3-6(11)10-5/h1-2H,3H2,(H,10,11)
• InChI Key： NJJQEKMLTOWDLZ-UHFFFAOYSA-N
• SMILES： ClC1C=NC2=C(C=1)NC(CS2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 202
• Topological Polar Surface Area: 67.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 7-Chloro-1H-pyrido[2,3-b][1,4]thiazin-2(3H)-one

Introduction to 7-Chloro-1H-pyrido[2,3-b][1,4]thiazin-2(3H)-one (CAS No. 439931-16-5)

7-Chloro-1H-pyrido[2,3-b][1,4]thiazin-2(3H)-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound belongs to the pyrido[2,3-b][1,4]thiazine scaffold, which is a fused ring system consisting of a pyridine ring, a thiazine ring, and an additional benzothiazine-like moiety. The presence of a chlorine substituent at the 7-position enhances its reactivity and potential biological activity, making it a valuable scaffold for drug discovery and development.

The chemical structure of 7-Chloro-1H-pyrido[2,3-b][1,4]thiazin-2(3H)-one features a nitrogen-containing heterocycle that is highly versatile in medicinal chemistry. The nitrogen atoms in the pyridine and thiazine rings contribute to the compound's ability to interact with various biological targets, including enzymes and receptors. This structural feature has been exploited in the design of novel therapeutic agents targeting a wide range of diseases.

In recent years, 7-Chloro-1H-pyrido[2,3-b][1,4]thiazin-2(3H)-one has been studied extensively for its potential applications in the treatment of neurological disorders. The compound's ability to modulate neurotransmitter systems has made it a promising candidate for further investigation. Specifically, research has focused on its interactions with serotonin receptors, which play a crucial role in mood regulation and cognitive function. Preliminary studies suggest that this compound may exhibit anxiolytic and antidepressant effects by influencing serotonin receptor activity.

Furthermore, the 7-Chloro-1H-pyrido[2,3-b][1,4]thiazin-2(3H)-one scaffold has shown promise in the development of anti-inflammatory agents. Inflammatory processes are central to many chronic diseases, including arthritis and autoimmune disorders. The compound's ability to inhibit key inflammatory pathways has been demonstrated in preclinical models. For instance, studies have shown that it can suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These findings highlight its potential as a therapeutic agent for inflammatory conditions.

The synthesis of 7-Chloro-1H-pyrido[2,3-b][1,4]thiazin-2(3H)-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the chlorine substituent at the 7-position is particularly critical and must be performed under controlled conditions to avoid unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

From a computational chemistry perspective, 7-Chloro-1H-pyrido[2,3-b][1,4]thiazin-2(3H)-one has been subjected to extensive molecular modeling studies to understand its binding interactions with biological targets. These studies have provided valuable insights into the compound's mechanism of action and have guided the design of more potent derivatives. For example, virtual screening techniques have been used to identify analogs with enhanced binding affinity for specific receptors.

The pharmacokinetic properties of 7-Chloro-1H-pyrido[2,3-b][1,4]thiazin-2(3H)-one are also an area of active research. Understanding how the compound is absorbed, distributed, metabolized, and excreted is essential for optimizing its therapeutic efficacy and minimizing potential side effects. Preliminary pharmacokinetic studies have indicated that this compound exhibits moderate bioavailability and prolonged half-life upon oral administration.

In conclusion,7-Chloro-1H-pyrido[2,3-b][1,4]thiazin-2(3H)-one (CAS No. 439931-16-5) is a structurally intriguing heterocyclic compound with significant potential in pharmaceutical applications. Its unique chemical properties make it an attractive scaffold for drug discovery efforts aimed at treating neurological disorders and inflammatory conditions. Continued research into this compound will likely yield novel therapeutic agents with broad clinical utility.